Cas no 285135-64-0 (2-Pyridinesulfonamide,5-(1-methylethenyl)-)

• Product Name: 2-Pyridinesulfonamide,5-(1-methylethenyl)-
• CAS No: 285135-64-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 248512
• Update Time: 2024-01-26

2-Pyridinesulfonamide,5-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide,5-(1-methylethenyl)-
• 2-Pyridinesulfonamide,5-(1-methylethenyl)-(9CI)
• 2-Pyridinesulfonamide, 5-(1-methylethenyl)-

• Inchi： 1S/C8H10N2O2S/c1-6(2)7-3-4-8(10-5-7)13(9,11)12/h3-5H,1H2,2H3,(H2,9,11,12)
• InChI Key： QJDOREPZXQZQOO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=C(C(C)=C)C=C1

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 374.9±44.0 °C(Predicted)
• PSA: 73.05
• pka: 9.16±0.60(Predicted)